For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Structural Biology of the KRAS G12D Mutation
This guide provides a comprehensive overview of the structural and functional characteristics of the KRAS G12D mutation, a critical driver in numerous cancers. It includes detailed experimental protocols, quantitative data, and visual representations of key biological pathways and experimental workflows to support ongoing research and drug discovery efforts.
Introduction to KRAS and the G12D Mutation
The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) protein is a small GTPase that functions as a molecular switch in intracellular signaling pathways, regulating cell growth, proliferation, and survival.[1] In its active state, KRAS is bound to Guanosine Triphosphate (GTP), allowing it to interact with and activate downstream effector proteins. The intrinsic GTPase activity of KRAS, which is accelerated by GTPase Activating Proteins (GAPs), hydrolyzes GTP to Guanosine Diphosphate (GDP), returning the protein to its inactive state.
The G12D mutation, a substitution of glycine at codon 12 with aspartic acid, is one of the most prevalent oncogenic mutations in KRAS. This mutation impairs the protein's ability to hydrolyze GTP, leading to a constitutively active state and persistent downstream signaling, which drives tumorigenesis.[1] The bulky and negatively charged aspartate residue sterically hinders the approach of GAPs, rendering the protein insensitive to this crucial negative regulation.[1]
Structural Impact of the G12D Mutation
The G12D mutation induces significant, albeit localized, conformational changes in the KRAS protein, primarily affecting the P-loop (residues 10-17), Switch I (residues 30-40), and Switch II (residues 60-76) regions. These regions are critical for nucleotide binding, GTP hydrolysis, and interaction with effector proteins.
The introduction of the aspartic acid at position 12 disrupts the precise geometry of the active site required for efficient GTP hydrolysis. Crystal structures of KRAS G12D have revealed that the mutant protein can adopt a conformation that is distinct from both the wild-type active and inactive states.[1] This altered conformation affects the dynamics of the Switch I and Switch II regions, which in turn modulates its affinity for downstream effectors.
Signaling Pathways Affected by KRAS G12D
The constitutive activation of KRAS G12D leads to the persistent stimulation of multiple downstream signaling pathways, most notably the RAF-MEK-ERK (MAPK) and the PI3K-AKT pathways. These pathways are central to cell proliferation, survival, and differentiation.
RAF-MEK-ERK Pathway
Activated KRAS G12D recruits and activates RAF kinases (ARAF, BRAF, and CRAF) at the cell membrane. This initiates a phosphorylation cascade where RAF phosphorylates and activates MEK1/2, which in turn phosphorylates and activates ERK1/2. Activated ERK translocates to the nucleus to regulate the activity of numerous transcription factors, promoting cell cycle progression and proliferation.
PI3K-AKT Pathway
KRAS G12D can also activate Phosphoinositide 3-kinase (PI3K), which leads to the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 serves as a docking site for proteins containing pleckstrin homology (PH) domains, such as AKT and PDK1. This colocalization at the membrane results in the phosphorylation and activation of AKT, which then phosphorylates a wide range of substrates to promote cell survival and inhibit apoptosis.
Quantitative Biochemical and Biophysical Data
The following tables summarize key quantitative data for KRAS G12D, providing a comparative view of its biochemical and biophysical properties.
| Parameter | KRAS WT | KRAS G12D | Reference |
| Intrinsic GTP Hydrolysis Rate (s⁻¹) | 68 x 10⁻⁵ | Intermediate decrease compared to WT | [2] |
| GAP-Stimulated GTP Hydrolysis | Activated | Impaired | [1] |
| Nucleotide | KRAS G12D Affinity (K_D) | Reference |
| GDP | 146 µM | [3] |
| GppNHp (GTP analog) | 88 µM | [3] |
| Effector/Inhibitor | KRAS G12D Binding Affinity (K_D) | Method | Reference |
| KRpep-2d | 11 nM (GTP-bound) | SPR | [1] |
| BI-2852 | Similar to WT and other mutants | SPR | [4] |
| MRTX1133 | Significantly tighter than WT, G12C, G12V | SPR | [4] |
| GRB10 | 51 µM | BLI | [5] |
| peptideBRAF | 150 µM | BLI | [5] |
| peptideGRB10 | 78 µM | BLI | [5] |
| peptideGRB14 | 87 µM | BLI | [5] |
| peptideRAB4B | 84 µM | BLI | [5] |
Experimental Protocols for Structural and Functional Analysis
Detailed methodologies for the key experimental techniques used to study KRAS G12D are provided below.
Recombinant KRAS G12D Expression and Purification
This protocol describes the expression and purification of His-tagged KRAS G12D from E. coli.
-
Transformation and Expression:
-
Transform E. coli BL21(DE3) cells with a plasmid encoding His-tagged KRAS G12D (residues 1-169).[6]
-
Grow the cells in LB medium containing the appropriate antibiotic at 37°C to an OD₆₀₀ of 0.6-0.8.[3]
-
Induce protein expression with 1 mM IPTG and continue to grow the culture at 18°C for 16 hours.[6]
-
Harvest the cells by centrifugation.[6]
-
-
Lysis and Affinity Chromatography:
-
Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM TCEP, and protease inhibitors).
-
Lyse the cells by sonication and clarify the lysate by centrifugation.
-
Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.
-
Wash the column with wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole, 1 mM TCEP).
-
Elute the protein with elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole, 1 mM TCEP).
-
-
Gel Filtration Chromatography:
-
Further purify the eluted protein by size-exclusion chromatography using a column (e.g., Superdex 75) equilibrated with a suitable buffer (e.g., 25 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgCl₂, 2 mM TCEP).[3]
-
Pool the fractions containing pure KRAS G12D and concentrate as needed.
-
-
Nucleotide Exchange (Optional):
-
To obtain KRAS G12D loaded with a specific nucleotide (e.g., GDP or a non-hydrolyzable GTP analog like GppNHp), incubate the purified protein with a molar excess of the desired nucleotide in the presence of 10 mM EDTA for 1 hour at room temperature to chelate Mg²⁺ and facilitate nucleotide release.[3]
-
Stop the exchange reaction by adding a molar excess of MgCl₂ (e.g., 20 mM).
-
Remove the excess nucleotide by buffer exchange using a desalting column.
-
X-ray Crystallography
This protocol outlines the general steps for determining the crystal structure of KRAS G12D.
-
Crystallization:
-
Set up crystallization trials using vapor diffusion (sitting or hanging drop) methods.
-
Mix purified, concentrated KRAS G12D (typically 5-10 mg/mL) with a reservoir solution in various ratios.
-
A reported crystallization condition for a KRAS G12D complex is: 0.1 M MES pH 6.5, 20% PEG 3350.[1]
-
Incubate the crystallization plates at a constant temperature (e.g., 20°C).
-
-
Crystal Harvesting and Cryo-protection:
-
Once crystals appear, carefully harvest them using a loop.
-
Briefly soak the crystals in a cryoprotectant solution (typically the reservoir solution supplemented with 20-30% glycerol or ethylene glycol) to prevent ice formation during freezing.
-
Flash-cool the crystals in liquid nitrogen.
-
-
Data Collection and Processing:
-
Collect X-ray diffraction data at a synchrotron source.
-
Process the diffraction data using software such as XDS or MOSFLM to integrate the reflection intensities and determine the unit cell parameters and space group.
-
Scale and merge the data using programs like SCALA or AIMLESS.
-
-
Structure Solution and Refinement:
-
Solve the structure using molecular replacement with a known KRAS structure as a search model (e.g., PDB ID: 4OBE for wild-type KRAS).
-
Refine the atomic model against the experimental data using software like PHENIX or REFMAC5, interspersed with manual model building in Coot.
-
Validate the final structure using tools such as MolProbity.
-
Cryo-Electron Microscopy (Cryo-EM)
This protocol provides a general workflow for determining the structure of KRAS G12D using single-particle cryo-EM, often with a scaffolding protein to overcome the small size of KRAS.
-
Grid Preparation:
-
Apply a small volume (2-3 µL) of purified KRAS G12D complex (e.g., with a DARPin scaffold) at an appropriate concentration (typically 0.1-5 mg/mL) to a glow-discharged cryo-EM grid (e.g., Quantifoil R1.2/1.3).[7]
-
Blot the grid to remove excess liquid, leaving a thin film of the sample. Blotting time (2-6 seconds) and force need to be optimized.[7]
-
Plunge-freeze the grid into liquid ethane using a vitrification apparatus (e.g., Vitrobot).[7]
-
-
Data Collection:
-
Screen the frozen grids on a transmission electron microscope (TEM) to assess ice quality and particle distribution.
-
Collect a large dataset of high-resolution images (micrographs) on a high-end cryo-TEM (e.g., Titan Krios) equipped with a direct electron detector.
-
-
Image Processing:
-
Perform motion correction and contrast transfer function (CTF) estimation for each micrograph.
-
Pick individual particles from the micrographs.
-
Perform 2D classification to remove junk particles and group the remaining particles into classes representing different views of the complex.
-
Generate an initial 3D model (ab initio reconstruction).
-
Perform 3D classification and refinement to obtain a high-resolution 3D density map.
-
-
Model Building and Refinement:
-
Build an atomic model into the cryo-EM density map, often starting with a homologous crystal structure.
-
Refine the model using real-space refinement programs.
-
Validate the final model.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy
This protocol describes the use of 2D ¹H-¹⁵N HSQC NMR to study protein-ligand interactions.
-
Sample Preparation:
-
Express and purify ¹⁵N-labeled KRAS G12D as described above, using ¹⁵NH₄Cl as the sole nitrogen source in the minimal medium.
-
Prepare the NMR sample in a suitable buffer (e.g., 25 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgCl₂, 2 mM TCEP) containing 5-10% D₂O. The protein concentration should be in the range of 50-200 µM.
-
-
NMR Data Acquisition:
-
Acquire a 2D ¹H-¹⁵N HSQC spectrum of the ¹⁵N-labeled KRAS G12D alone. Each peak in this spectrum corresponds to a specific amide proton-nitrogen pair in the protein backbone.
-
Prepare a stock solution of the ligand (e.g., a fragment or inhibitor) in a compatible solvent (e.g., DMSO-d₆).
-
Titrate the ligand into the protein sample in a stepwise manner, acquiring a ¹H-¹⁵N HSQC spectrum at each concentration point.
-
-
Data Analysis:
-
Overlay the spectra from the titration series.
-
Monitor for chemical shift perturbations (CSPs), which are changes in the positions of the peaks upon ligand binding.
-
Map the residues with significant CSPs onto the structure of KRAS G12D to identify the binding site.
-
The dissociation constant (K_D) can be determined by fitting the CSP data to a binding isotherm.
-
Biochemical Assays
This assay measures the rate of GTP hydrolysis by KRAS G12D.
-
Load purified KRAS G12D with GTP.
-
Initiate the hydrolysis reaction by incubating the GTP-loaded protein at a specific temperature (e.g., 37°C).
-
At various time points, take aliquots of the reaction and stop the hydrolysis.
-
Quantify the amount of inorganic phosphate released using a colorimetric method (e.g., malachite green assay) or by separating GDP and GTP using HPLC.
-
Plot the amount of phosphate released over time to determine the hydrolysis rate.
This assay monitors the exchange of GDP for GTP, often facilitated by a Guanine Nucleotide Exchange Factor (GEF) like SOS1.[2]
-
Reagents:
-
Procedure:
-
In a 384-well plate, add the test inhibitor.
-
Add a solution containing SOS1.
-
Add a solution containing Tag2-KRAS G12D.
-
Initiate the exchange reaction by adding a mixture of the Terbium-labeled antibody and the fluorescently-labeled GTP.[8]
-
Incubate at room temperature for a defined period (e.g., 20-30 minutes).[2][8]
-
Measure the TR-FRET signal on a compatible plate reader (excitation at ~340 nm, emission at ~620 nm for the donor and ~665 nm for the acceptor).[2]
-
-
Data Analysis:
-
Calculate the HTRF ratio (665 nm emission / 620 nm emission).
-
A decrease in the HTRF ratio indicates inhibition of nucleotide exchange.
-
This assay measures the binding kinetics and affinity between KRAS G12D and its effectors (e.g., RAF) or inhibitors.[4]
-
Immobilization:
-
Immobilize the ligand (e.g., biotinylated KRAS G12D) onto a streptavidin-coated sensor chip.
-
-
Binding Analysis:
-
Prepare a series of dilutions of the analyte (e.g., RAF-RBD or an inhibitor) in running buffer.
-
Inject the analyte solutions over the sensor chip surface at a constant flow rate.
-
Monitor the change in response units (RU) in real-time to observe the association phase.
-
After the injection, flow running buffer over the chip to monitor the dissociation phase.
-
Regenerate the sensor surface between different analyte injections if necessary.
-
-
Data Analysis:
-
Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kₐ), dissociation rate constant (k_d), and the equilibrium dissociation constant (K_D = k_d/kₐ).
-
Visualization of Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key processes related to KRAS G12D.
Caption: KRAS G12D Signaling Pathway.
Caption: X-ray Crystallography Workflow.
Caption: TR-FRET Nucleotide Exchange Assay.
Conclusion
The KRAS G12D mutation represents a significant challenge in oncology due to its high prevalence and the difficulty in directly targeting the mutant protein. A thorough understanding of its structural biology is paramount for the development of effective therapeutic strategies. This guide has provided a detailed overview of the structural and functional consequences of the G12D mutation, along with comprehensive experimental protocols to aid researchers in this field. The continued application of these and other innovative techniques will be crucial in the ongoing effort to develop novel inhibitors for KRAS G12D-driven cancers.
References
- 1. Crystal Structure of a Human K-Ras G12D Mutant in Complex with GDP and the Cyclic Inhibitory Peptide KRpep-2d - PMC [pmc.ncbi.nlm.nih.gov]
- 2. aurorabiolabs.com [aurorabiolabs.com]
- 3. The current understanding of KRAS protein structure and dynamics - PMC [pmc.ncbi.nlm.nih.gov]
- 4. reactionbiology.com [reactionbiology.com]
- 5. frederick.cancer.gov [frederick.cancer.gov]
- 6. Cryo-EM structure determination of small therapeutic protein targets at 3 Å-resolution using a rigid imaging scaffold - PMC [pmc.ncbi.nlm.nih.gov]
- 7. creative-biostructure.com [creative-biostructure.com]
- 8. path.ox.ac.uk [path.ox.ac.uk]
